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Compound of Interest

Compound Name: 3-(3-Methylphenyl)propionic acid

Cat. No.: B042953

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is of utmost importance. This document provides
critical safety and logistical information for 3-(3-Methylphenyl)propionic acid, covering
personal protective equipment (PPE), operational procedures, and disposal plans to ensure the
well-being of personnel and the integrity of research.

Hazard Summary

3-(3-Methylphenyl)propionic acid is classified as a hazardous substance. Based on available
data, it is known to cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2] Adherence to the safety protocols outlined below is essential to minimize risk
and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 3-(3-
Methylphenyl)propionic acid. The following table summarizes the recommended PPE to
minimize exposure.
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Protection Type

Recommended Equipment

Specification/Standard

Eye Protection

Safety goggles or a face shield

ANSI Z87.1 or equivalent. Use
of a face shield in addition to
goggles is recommended
when there is a high risk of

splashing.[3]

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended for handling
acids.[3] Always inspect gloves
for any signs of degradation
before use.

Body Protection

Laboratory coat or acid-

resistant suit

A standard lab coat is sufficient
for handling small quantities.
For larger volumes or
situations with a higher risk of
splashes, an acid-resistant suit
made of materials like PVC or

neoprene is advised.[3]

Respiratory Protection

NIOSH/MSHA approved
respirator

Required if ventilation is
inadequate or when handling
the powder form, which may
generate dust. For low-fume
environments, an N95 mask
may be suitable. For higher
exposure levels, a full-face
respirator with acid gas

cartridges is recommended.[3]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical for maintaining the chemical's stability and

ensuring personnel safety.

Engineering Controls:
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o Work in a well-ventilated area.

e The use of a chemical fume hood is highly recommended, particularly when handling larger
quantities or if there is a potential for aerosol or dust formation.

e Ensure that eyewash stations and safety showers are readily accessible.

Handling Procedures:

Ensure all necessary PPE is correctly worn before handling the substance.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or vapors.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Storage:

» Store in a cool, dry, and well-ventilated area.

o Keep the container tightly sealed to prevent contamination and reaction with moisture.
o Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

3-(3-Methylphenyl)propionic acid and its containers must be disposed of as hazardous
waste. Adherence to all local, state, and federal regulations for chemical waste disposal is
mandatory.

Disposal Steps:

o Waste Collection: Collect waste material in a designated, properly labeled, and sealed
container. Do not mix with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.
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o Spill Management: In case of a spill, absorb the material with an inert absorbent such as
vermiculite or dry sand. Do not use combustible materials like sawdust. Collect the absorbed
material into a suitable, closed container for disposal.[3]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with institutional and local regulations.[3]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected and treated as hazardous waste. The rinsed container can then
be offered for recycling or reconditioning, or punctured to prevent reuse and disposed of in a
sanitary landfill, as per institutional guidelines.[3]

» Final Disposal: Arrange for collection by a licensed hazardous waste disposal company.[3]

Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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